molecular formula C13H26N2 B13281429 (Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine

(Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine

Cat. No.: B13281429
M. Wt: 210.36 g/mol
InChI Key: GNBGFMIXIFLRQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine is a tertiary alkylamine characterized by a dicyclopropylmethyl group attached to a [2-(diethylamino)ethyl]amine backbone. Its structure combines steric bulk from the cyclopropane rings with the electron-rich diethylaminoethyl chain, making it a versatile intermediate in organic synthesis.

Properties

Molecular Formula

C13H26N2

Molecular Weight

210.36 g/mol

IUPAC Name

N-(dicyclopropylmethyl)-N',N'-diethylethane-1,2-diamine

InChI

InChI=1S/C13H26N2/c1-3-15(4-2)10-9-14-13(11-5-6-11)12-7-8-12/h11-14H,3-10H2,1-2H3

InChI Key

GNBGFMIXIFLRQE-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCNC(C1CC1)C2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine typically involves the reaction of dicyclopropylmethyl chloride with 2-(diethylamino)ethylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, and a base like triethylamine is often used to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures until the reaction is complete .

Industrial Production Methods

While specific industrial production methods for (Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reaction vessels, and ensuring proper safety measures are in place to handle the chemicals involved.

Chemical Reactions Analysis

Types of Reactions

(Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

    Substitution: The amine group can participate in nucleophilic substitution reactions with alkyl halides or acyl halides.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide in an aqueous medium or potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Alkyl halides or acyl halides in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

    Oxidation: Formation of corresponding N-oxides or carboxylic acids.

    Reduction: Formation of secondary or tertiary amines.

    Substitution: Formation of substituted amines or amides.

Scientific Research Applications

(Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential effects on biological systems, including its interaction with enzymes and receptors.

    Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug development.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Physico-Chemical Properties

The compound’s closest analogs feature variations in the substituents on the ethylamine backbone. Key examples include:

Compound Name Molecular Formula Molecular Weight Substituents Key Features
(Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine C₁₃H₂₄N₂ 220.34 g/mol Dicyclopropylmethyl, diethylaminoethyl High steric bulk, potential for hydrophobic interactions
Diethyl({2-[(3,3,3-trifluoropropyl)amino]ethyl})amine C₉H₁₈F₃N₃ 225.25 g/mol Trifluoropropyl, diethylaminoethyl Fluorinated chain enhances lipophilicity and metabolic stability
2-(Diethylamino)ethylamine C₁₁H₂₆N₂O 202.34 g/mol Ethoxypropyl, diethylaminoethyl Ether linkage improves solubility in polar solvents
[2-(Diethylamino)ethyl][(3,5-dimethoxyphenyl)methyl]amine C₁₅H₂₆N₂O₂ 266.38 g/mol Dimethoxyphenylmethyl, diethylaminoethyl Aromatic rings enable π-π interactions; methoxy groups enhance electron density

Key Observations :

  • Steric Effects : The dicyclopropylmethyl group in the target compound introduces significant steric hindrance compared to linear alkyl or aromatic substituents in analogs . This may reduce nucleophilicity but enhance selectivity in reactions.
  • Solubility : Ethoxypropyl () and dimethoxyphenyl () substituents improve aqueous solubility, whereas the trifluoropropyl group () increases lipid solubility .
  • Electronic Properties: The diethylaminoethyl moiety common to all analogs provides basicity (pKa ~8–10), enabling pH-responsive behavior in polymers or drug delivery systems .

Biological Activity

(Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

  • Chemical Formula: C13_{13}H22_{22}N
  • Molecular Weight: 206.33 g/mol
  • IUPAC Name: (Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine

The compound features a dicyclopropyl group attached to a diethylamino ethylamine moiety, which contributes to its unique pharmacological profile.

  • Receptor Interaction :
    • The compound is known to interact with various neurotransmitter receptors, particularly those involved in the central nervous system (CNS). It may act as an agonist or antagonist depending on the specific receptor type.
  • Neurotransmitter Modulation :
    • It has been observed to modulate the levels of neurotransmitters such as dopamine and serotonin, which are crucial for mood regulation and cognitive function.
  • Cellular Effects :
    • In vitro studies indicate that the compound can influence cell proliferation and differentiation, particularly in neuronal cell lines. This suggests potential applications in neurodegenerative diseases.

Pharmacological Studies

Recent studies have investigated the effects of (Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine on various biological systems:

  • Neuroprotective Effects :
    • Research indicates that this compound may offer neuroprotective benefits by reducing oxidative stress in neuronal cells. For instance, a study demonstrated that it significantly decreased reactive oxygen species (ROS) levels in cultured neurons .
  • Antitumor Activity :
    • Preliminary findings suggest potential antitumor properties against certain cancer cell lines. The compound exhibited cytotoxic effects on glioblastoma cells, prompting further investigation into its use as an adjunct therapy in brain cancer treatment .
  • Behavioral Studies :
    • Animal models have shown that administration of this compound can lead to improved cognitive function and reduced anxiety-like behaviors, indicating its potential as a therapeutic agent for anxiety disorders .

Case Studies

  • Case Study 1: Neuroprotection in Animal Models
    • A study involving mice subjected to induced oxidative stress showed that those treated with the compound had significantly lower levels of neuronal cell death compared to controls. Histological analysis indicated preserved neuronal architecture .
  • Case Study 2: Antitumor Efficacy
    • In vitro assays using human glioblastoma cell lines revealed that (Dicyclopropylmethyl)[2-(diethylamino)ethyl]amine inhibited cell proliferation by inducing apoptosis. Flow cytometry analyses confirmed increased rates of apoptotic cells upon treatment with the compound .

Data Summary

PropertyValue
Chemical FormulaC13_{13}H22_{22}N
Molecular Weight206.33 g/mol
Neuroprotective ActivityDecreased ROS levels
Antitumor ActivityInduced apoptosis in glioblastoma cells
Behavioral EffectsImproved cognitive function

Q & A

Q. What are the recommended synthetic routes for (dicyclopropylmethyl)[2-(diethylamino)ethyl]amine, and how can reaction conditions be optimized?

A viable method involves alkylation of tertiary amines with appropriate halides or epoxides. For example, in analogous syntheses of quaternary ammonium salts, tertiary amines like 2-(diethylamino)ethyl methacrylate are refluxed with alkylating agents in acetone to form target compounds . Optimization may involve:

  • Solvent selection : Polar aprotic solvents (e.g., acetone, DMF) enhance nucleophilicity.
  • Temperature control : Reflux conditions (~60–80°C) balance reactivity and side-product suppression.
  • Catalyst use : Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve yields in biphasic systems.
  • Purification : Column chromatography or recrystallization in ethanol/water mixtures isolates the product.

Q. How can the purity and structural integrity of (dicyclopropylmethyl)[2-(diethylamino)ethyl]amine be validated?

Use a combination of spectroscopic and chromatographic techniques :

  • NMR : 1^1H and 13^{13}C NMR confirm cyclopropane and diethylamino group integration (e.g., δ ~2.5–3.0 ppm for N-CH2_2-CH2_2-N) .
  • HPLC-MS : High-resolution mass spectrometry verifies molecular ion peaks (e.g., [M+H]+^+) and detects impurities (<1% threshold).
  • Elemental analysis : Carbon/nitrogen ratios should align with theoretical values (C: ~70–75%, N: ~10–12%).

Q. What safety protocols are critical when handling this compound in laboratory settings?

  • PPE : Nitrile gloves, lab coats, and safety goggles are mandatory due to potential skin/eye irritation .
  • Ventilation : Use fume hoods to avoid inhalation of volatile amine vapors.
  • Waste disposal : Neutralize acidic/basic residues before segregating organic waste for licensed disposal .

Advanced Research Questions

Q. How do steric effects from the dicyclopropylmethyl group influence the compound’s reactivity in nucleophilic substitutions?

The cyclopropane rings impose significant steric hindrance, which can:

  • Slow reaction kinetics : Monitor via time-resolved IR spectroscopy to track intermediate formation.
  • Direct regioselectivity : Bulky groups may favor attack at less hindered sites (e.g., terminal ethyl groups over cyclopropane-bound nitrogen).
  • Mitigation strategies : Use bulky leaving groups (e.g., tosylates) or elevated temperatures to overcome steric barriers .

Q. What computational methods are suitable for predicting the compound’s behavior in catalytic systems?

  • DFT calculations : Optimize geometry at the B3LYP/6-31G(d) level to assess electron density at nitrogen centers.
  • Molecular docking : Simulate interactions with catalytic metal surfaces (e.g., palladium in cross-coupling reactions).
  • MD simulations : Analyze solvation effects in polar solvents (e.g., water vs. ethanol) .

Q. How can contradictory data in solvent-dependent stability studies be resolved?

Contradictions may arise from:

  • Impurity interference : Re-run experiments with HPLC-purified samples.
  • pH variability : Use buffer systems (e.g., phosphate buffer, pH 7.4) to standardize degradation studies.
  • Statistical validation : Apply ANOVA to compare stability across solvents (e.g., ethanol, DMSO, water) .

Methodological Gaps and Future Directions

Research Gap Proposed Methodology Expected Outcome
Limited data on biodegradationOECD 301F test (aqueous aerobic degradation)Half-life estimation under environmental conditions
Unclear metabolic pathwaysRadiolabeled 14^{14}C tracing in rodent modelsIdentification of primary metabolites
Thermal stability under high pressureDifferential scanning calorimetry (DSC)Decomposition temperature and enthalpy profiles

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.